N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide
Overview
Description
N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide, also known as MAFP, is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the degradation of endocannabinoids, which are lipid signaling molecules that play a crucial role in a variety of physiological processes. MAFP has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, and anxiety.
Mechanism of Action
N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide acts by irreversibly inhibiting FAAH, leading to the accumulation of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). These endocannabinoids bind to cannabinoid receptors in the brain and peripheral tissues, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide has been shown to have a variety of biochemical and physiological effects, including analgesic, anti-inflammatory, anxiolytic, and anti-obesity effects. It has also been shown to modulate the activity of the endocannabinoid system in the brain and peripheral tissues.
Advantages and Limitations for Lab Experiments
N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide has several advantages as a research tool, including its high potency and selectivity for FAAH, as well as its ability to irreversibly inhibit the enzyme. However, it also has some limitations, including its potential for off-target effects and the need for careful dosing and administration to avoid toxicity.
Future Directions
There are several future directions for research on N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide and its potential therapeutic applications. These include investigating its effects on other diseases and conditions, such as epilepsy and addiction, as well as developing more selective and potent FAAH inhibitors. Additionally, further research is needed to understand the long-term effects of N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide on the endocannabinoid system and its potential for developing tolerance and dependence.
Scientific Research Applications
N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide has been widely used in scientific research to investigate the role of endocannabinoids in various physiological processes. It has been shown to increase the levels of endocannabinoids in the brain and peripheral tissues, leading to a variety of effects on pain, inflammation, and anxiety. Additionally, N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide has been used to study the role of endocannabinoids in the regulation of feeding behavior and energy metabolism.
properties
IUPAC Name |
N-[4-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]phenyl]furan-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO4/c1-25-19-6-3-2-5-16(19)10-13-18(23)15-8-11-17(12-9-15)22-21(24)20-7-4-14-26-20/h2-14H,1H3,(H,22,24)/b13-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOGZJDVAJDLGKQ-JLHYYAGUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=CC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=C/C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.